Powder microelectrode embedded with carboxyl multi-walled carbon nanotubes for sensitive and quantitative detection of nitrofuran residues
Analytical Methods Pub Date: 2018-02-21 DOI: 10.1039/C8AY00289D
Abstract
In this study, a sensitive electrochemical detection method for nitrofurazone (NF) and semicarbazide (SC) based on a powder microelectrode embedded with carboxyl multi-walled carbon nanotubes was developed. The carboxyl groups were introduced to the multi-walled carbon nanotubes (MWCNTs) to increase the surface holes, which improve the MWCNTs’ electrocatalytic properties. Compared with traditional electrodes, the powder microelectrode (PME) has a small diameter. Therefore, it needs less time to complete the detection process. Under optimal experimental conditions, the obtained PME presented a linear response to NF in the range of 1 × 10−6 to 5 × 10−3 mol L−1 with a detection limit of 6.45 × 10−7 mol L−1. The linear range of SC was 2 × 10−6 to 1 × 10−3 mol L−1 with a detection limit of 1.18 × 10−7 mol L−1. The recoveries of NF and SC were 91.00–105.00% and 96.00–109.00%, respectively. The sensor could feasibly and successfully be used for the detection of nitrofuran drugs and their residues.
Recommended Literature
- [1] Inside back cover
- [2] A model describing the internal structure of core/shell hydrogels†
- [3] Cold plasma catalysis as a novel approach for valorisation of untreated waste glycerol
- [4] A FRET-based ratiometric sensor for mercury ions in water with multi-layered silicananoparticles as the scaffold†
- [5] Ministry of Food
- [6] GC-on-chip: integrated column and photoionization detector
- [7] Electrophilic fluorination of organosilanes
- [8] Unidirectional water transport on a two-dimensional hydrophilic channel with anisotropic superhydrophobic barriers†
- [9] Effect of silver deposits on the photocatalytic activity of titanium dioxide for the removal of 2-chlorophenol in water
- [10] Microporous polycarbazole frameworks with large conjugated π systems for cyclohexane separation from cyclohexane-containing mixtures†
